Cas no 17181-26-9 (1,2-Benzenedicarboxylicacid, 1-octadecyl ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-octadecyl ester
• CAS No: 17181-26-9
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 199198
• PubChem ID: 86978
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-octadecyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-octadecyl ester
• 2-octadecoxycarbonylbenzoic acid
• octadecyl hydrogen phthalate
• 2-[(octadecyloxy)carbonyl]benzoic acid
• Einecs 241-227-7
• Phthalic acid 1-octadecyl ester
• Phthalic acid hydrogen 1-octadecyl ester
• DTXSID20169168
• NS00025635
• 1-OCTADECYL 1,2-BENZENEDICARBOXYLATE
• K5319YP21S
• SCHEMBL795642
• UNII-K5319YP21S
• 17181-26-9
• 1,2-BENZENEDICARBOXYLIC ACID, 1-OCTADECYL ESTER
• HYDROGEN OCTADECYL PHTHALATE

• Inchi： 1S/C26H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-30-26(29)24-21-18-17-20-23(24)25(27)28/h17-18,20-21H,2-16,19,22H2,1H3,(H,27,28)
• InChI Key： GXXNMQBOGJLFAY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 418.30846
• Monoisotopic Mass: 418.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 0.995
• Boiling Point: 536.3°Cat760mmHg
• Flash Point: 168.2°C
• Refractive Index: 1.5
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters